Cas no 1001658-96-3 (Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-)

• Product Name: Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-
• CAS No: 1001658-96-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6418858
• Update Time: 2025-10-29

Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-

• Inchi： 1S/C10H11N3/c1-8-3-4-12-10(9(8)2)13-6-5-11-7-13/h3-7H,1-2H3
• InChI Key： ZKRZQIQVVSRRTK-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=C2)=NC=CC(C)=C1C

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 361.9±42.0 °C(Predicted)
• pka: 4?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-

Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl- (CAS No. 1001658-96-3): A Comprehensive Overview

Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, identified by its CAS number 1001658-96-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound combines the structural features of pyridine and imidazole moieties, making it a versatile scaffold for various applications in medicinal chemistry and drug development. The presence of methyl groups at the 3 and 4 positions enhances its reactivity and potential utility in synthetic chemistry.

The compound's unique structure has garnered attention due to its potential role as an intermediate in the synthesis of biologically active molecules. Its dual functionality allows for further derivatization, enabling the creation of complex structures with tailored properties. In recent years, there has been a growing interest in such derivatives as they offer promising leads for the development of new therapeutic agents.

One of the most compelling aspects of Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, is its ability to act as a bridge between different pharmacophoric units. This characteristic is particularly valuable in drug design, where linking multiple functional groups can lead to enhanced binding affinity and improved pharmacokinetic profiles. Researchers have leveraged this property to develop novel compounds targeting various diseases, including cancer and infectious disorders.

Recent studies have highlighted the compound's potential in the field of oncology. By incorporating Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, into molecular frameworks, scientists have identified several derivatives that exhibit significant antitumor activity. These findings are supported by computational modeling and experimental validation, demonstrating the compound's efficacy in disrupting critical pathways involved in cancer cell proliferation. The structural flexibility of this compound allows for precise tuning of its biological activity, making it a valuable tool in the quest for new anticancer therapies.

In addition to its applications in oncology, Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, has shown promise in addressing other therapeutic areas. For instance, researchers have explored its use as a scaffold for developing antimicrobial agents. The combination of pyridine and imidazole moieties provides a rich chemical environment that can interact with bacterial targets, leading to the discovery of novel antibiotics. These efforts are particularly relevant in light of the growing concern over antibiotic resistance, where innovative approaches are urgently needed.

The synthesis of Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, is another area of active investigation. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Recent advancements in synthetic methodology have enabled the production of this compound with high yield and purity, facilitating its use in downstream applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

The pharmacological properties of Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, have been extensively studied to understand its mechanism of action and potential side effects. Preclinical trials have provided valuable insights into its interactions with biological targets and its overall safety profile. These studies are essential for translating laboratory findings into clinical applications and ensuring that new drugs are both effective and safe for patient use.

The future prospects for Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, are promising as ongoing research continues to uncover new possibilities for its application. Innovations in drug design and synthetic chemistry are expected to further expand its utility across multiple therapeutic domains. Collaborative efforts between academia and industry will be crucial in realizing these advancements and bringing new treatments to market.

In conclusion, Pyridine, 2-(1H-imidazol-1-yl)-3,4-dimethyl-, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it a valuable scaffold for developing novel therapeutic agents. As research progresses, we can anticipate further discoveries that will enhance our understanding of this compound's capabilities and expand its applications in medicine.